Cas no 470463-37-7 (2-(2,2-Dimethyl-propionylamino)-isonicotinamide)

• Product Name: 2-(2,2-Dimethyl-propionylamino)-isonicotinamide
• CAS No: 470463-37-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD04039861
• CID: 328602
• PubChem ID: 329771306
• Update Time: 2025-05-20

2-(2,2-Dimethyl-propionylamino)-isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,2-[(2,2-dimethyl-1-oxopropyl)amino]-
• 2-(2,2-Dimethyl-propionylamino)-isonicotinamide
• 2-(2,2-dimethylpropanoylamino)pyridine-4-carboxamide
• MFCD04039861
• A827137
• 2-(2,2-dimethylpropanamido)pyridine-4-carboxamide
• AB17406
• CS-0197239
• 470463-37-7
• VTA46337
• DTXSID70590307
• AS-67565
• 2-(2,2-Dimethyl-propionylamino)-isonicotinamide, AldrichCPR
• SCHEMBL18421180
• 2-[(2,2-dimethyl-1-oxopropyl)amino]-4-pyridinecarboxamide
• A51085
• 2-Pivalamidoisonicotinamide
• AKOS015841154
• 2-(2,2-Dimethylpropionylamino)isonicotinamide
• FT-0677595
• DB-029722

• MDL： MFCD04039861
• Inchi： 1S/C11H15N3O2/c1-11(2,3)10(16)14-8-6-7(9(12)15)4-5-13-8/h4-6H,1-3H3,(H2,12,15)(H,13,14,16)
• InChI Key： ZBCDVWVOQORNCR-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=C(C(N)=O)C=CN=1

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.1A^2

Experimental Properties

• Density: 1.202
• Melting Point: 220.2-220.3°C
• Boiling Point: 463.3ºC at 760 mmHg
• Flash Point: 234 ºC
• Refractive Index: 1.582
• PSA: 85.08000
• LogP: 1.93840

2-(2,2-Dimethyl-propionylamino)-isonicotinamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(2,2-Dimethyl-propionylamino)-isonicotinamide

Introduction to 2-(2,2-Dimethyl-propionylamino)-isonicotinamide (CAS No. 470463-37-7)

2-(2,2-Dimethyl-propionylamino)-isonicotinamide, also known by its CAS registry number CAS No. 470463-37-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its potential applications in drug development and as a precursor in various synthetic processes. The structure of this molecule combines an isonicotinamide moiety with a substituted propionylamino group, making it a unique entity within the realm of heterocyclic compounds.

The synthesis of 2-(2,2-Dimethyl-propionylamino)-isonicotinamide involves a series of well-defined steps that highlight the principles of modern organic synthesis. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity levels. Recent advancements in catalytic techniques have further optimized the synthesis process, making it more efficient and environmentally friendly.

In terms of pharmacological applications, this compound has shown promise in several areas. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to its use in treating metabolic disorders. Additionally, its ability to modulate receptor activity suggests its role in the development of new therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

The structural uniqueness of CAS No. 470463-37-7 also makes it an attractive candidate for exploring novel drug delivery systems. Its solubility properties and stability under physiological conditions are being investigated to determine its suitability for formulation into tablets, capsules, or injectable solutions.

Recent research has also focused on the environmental impact of this compound. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic life. These findings are crucial for ensuring that any future applications comply with environmental regulations and promote sustainable practices.

In conclusion, 2-(2,2-Dimethyl-propionylamino)-isonicotinamide (CAS No. 470463-37-7) stands out as a versatile compound with a wide range of potential applications. Its continued exploration in both academic and industrial settings underscores its importance in advancing chemical science and therapeutic innovation.